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Compound of Interest

Compound Name: Triclosan-methyl-d3

Cat. No.: B1139822

An In-depth Technical Guide to the Safety Data Sheet (SDS) of Triclosan-methyl-d3

This guide provides a comprehensive overview of the safety information for Triclosan-methyl-
d3 (CAS No. 1020720-00-6), tailored for researchers, scientists, and professionals in drug
development. The data herein is compiled from various Safety Data Sheets (SDS) and
chemical databases to ensure a thorough understanding of the substance's properties and
associated hazards.

Chemical Identification and Physical Properties

Triclosan-methyl-d3 is the deuterated form of Methyl triclosan, which is a transformation
product of the widely used antimicrobial agent, Triclosan.[1][2] The deuterium labeling makes it
useful as an internal standard for quantitative analysis or as a tracer in metabolic studies.[2]

Table 1: Chemical Identifiers
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Identifier Value Source

2,4-dichloro-1-[4-chloro-2-

Chemical Name (trideuteriomethoxy)pheno  [3][4]
xy]benzene

CAS Number 1020720-00-6 [5][6]

Molecular Formula C13HeD3Cls02 [5][6]

Molecular Weight 306.57 g/mol [51[6]

| Synonyms | Triclosan methyl D3 (methoxy D3), Benzene, 4-chloro-1-(2,4-dichlorophenoxy)-2-
(methoxy-d3)- [[3][4] |

Table 2: Physical and Chemical Properties

Property Value Notes Source

. . Typically exists as
Solid, White to off- .
Appearance . a solid at room [7]
white
temperature.[1]

Melting Point 56 - 58 °C For Triclosan-d3. [7]

At 760 mmHg, for
Boiling Point 358.7+42.0°C non-deuterated [1]

Triclosan-methyl.

N In water: 10 mg/L. )
Solubility ) For Triclosan-d3. [1][7]
Soluble in DMSO.

LogP (octanol/water) 4.76 For Triclosan-d3. [7]

| Density | 1.4 £ 0.1 g/cm3 | For non-deuterated Triclosan-methyl. |[1] |

Note: Some data points are for the non-deuterated or closely related analogs, as specified.
Isotopic substitution with deuterium is not expected to significantly alter these physical
properties.
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Hazard Identification and GHS Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a standardized framework for communicating hazard information. The classification for
Triclosan-methyl-d3 can vary depending on its physical form (neat solid vs. solution). The
data below pertains to the solid form and the parent compound, Triclosan, as specific GHS
data for the deuterated methyl ether is limited.

Table 3: GHS Hazard Classification for Triclosan and its Analogs

Hazard Class Category Hazard Statement Source
Skin . H315: Causes skin 7]
Corrosionl/irritation irritation.

Serious Eye 5 H319: Causes serious 7]
Damage/Eye Irritation eye irritation.

Hazardous to the )
] ] H400: Very toxic to
Aquatic Environment 1 o [8]
aquatic life.
(Acute)

| Hazardous to the Aquatic Environment (Chronic) | 1 | H410: Very toxic to aquatic life with long
lasting effects. |[8] |

For solutions of Triclosan-methyl-d3 in solvents like Acetone, additional hazards such as
"H225: Highly flammable liquid and vapour" and "H336: May cause drowsiness or dizziness"

will apply.[5]

The process of hazard communication follows a logical workflow from identification to end-user
information, as depicted below.
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GHS Hazard Identification and Communication Workflow.
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Effective response to exposure or accidental release is critical. The following diagrams outline
the recommended procedures based on SDS for Triclosan and its analogs.

First Aid Measures Workflow

This workflow details the initial response to personnel exposure through different routes.

Exposure Occurs
e m m

A

X

. . . Rinse cautiously with water for several minutes. Rinse mouth with water.
Move person to fresh air. Take off contaminated clothing. I if . (i1 h
If not breathing, give artificial respiration. Wash off with soap and plenty of water. (R CIEER CIEEE L[ESCE NSTERE Sy CERoymotteldn
! Hold eyelids apart. unconscious person.

Consult a Physician / Seek Medical Attention
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First Aid Response Workflow for Triclosan-methyl-d3.

Accidental Release (Spill) Response

This diagram outlines the logical steps for safely managing a spill.
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Accidental Spill Occurs

1. Ensure Personal Protection
(Wear PPE: gloves, safety glasses,
respirator if dust is present)

'

[ 2. Ensure Adequate Ventilation j

3. Contain Spillage
(Prevent entry into drains,
waterways)

'

4. Clean-up
(Use dry methods: sweep or vacuum.
Avoid generating dust)

'

5. Dispose of Waste
(Place in sealed containers for disposal
by a licensed service)

Click to download full resolution via product page

Logical Workflow for Accidental Spill Response.

Toxicological and Ecological Information
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Toxicological data for Triclosan-methyl-d3 is not extensively published; therefore, data from
the parent compound, Triclosan, is used as a surrogate for assessing potential health effects.

Table 4: Toxicological Data Summary (from Triclosan)

Endpoint Route Value Species Source
Acute Toxicity

Oral >5,000 mgl/kg Rat [9]
(LDso)
Acute Toxicity ,

Dermal >6,000 mg/kg Rabbit 9]
(LDso)

) o Causes skin )
Skin Irritation - o Rabbit [9][10]
irritation

o Causes serious )
Eye Irritation - o Rabbit [9][10]
eye irritation

o Does not cause
Sensitisation - ) o - [5]
skin sensitisation

| Carcinogenicity | - | Not classified as a carcinogen | - |[7] |

Ecological Hazards Triclosan and its derivatives are known to be very toxic to aquatic life with
long-lasting effects.[8] Methyl triclosan is noted for being more stable than its parent compound
and having a potential to bioaccumulate in fish.[11]

o Biodegradability: The parent compound is considered readily biodegradable.[5]
e Bioaccumulation: The substance is not expected to bioaccumulate.[5]

e Aquatic Toxicity: Acute toxicity (96 hr LC50) for the parent compound Triclosan was 305 pg/L
for adult shrimp and 154 pg/L for shrimp larvae.[12]

Experimental Protocols

The data in an SDS is generated using standardized testing guidelines, often from the
Organisation for Economic Co-operation and Development (OECD). While the specific studies
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for Triclosan-methyl-d3 are not public, the methodologies below represent the standard
protocols for the toxicological endpoints listed.

Methodology 1: Acute Oral Toxicity - OECD 423 (Acute Toxic Class Method)
o Objective: To determine the acute oral toxicity of a substance.

e Principle: A stepwise procedure using a small number of animals (typically female rats) per
step. The substance is administered orally by gavage. The outcome of each step (survival or
death) determines the next step: either stopping the test, administering a higher or lower
dose to another group, or testing at the same dose.

e Procedure:
o Animals are fasted prior to dosing.
o Asingle dose of the substance is administered via gavage.

o Animals are observed for mortality, clinical signs of toxicity, and body weight changes for
at least 14 days.

o A post-mortem examination (necropsy) is performed on all animals at the end of the
observation period.

o The results allow for classification into one of the GHS categories for acute toxicity. The
reported LDso of >5,000 mg/kg for Triclosan suggests very low acute oral toxicity.[9]

Methodology 2: Acute Dermal Irritation/Corrosion - OECD 404
o Objective: To assess the potential of a substance to cause skin irritation or corrosion.

e Principle: The substance is applied to a small area of the skin (typically of an albino rabbit)
under a gauze patch.

e Procedure:

o Asmall area on the animal's back is clipped free of fur.
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o A0.5gor 0.5 mL dose of the test substance is applied to the skin.

o The treated area is covered with a patch for a 4-hour exposure period.

o After exposure, the patch is removed, and the skin is cleaned.

o The skin is examined for signs of erythema (redness) and edema (swelling) at 1, 24, 48,
and 72 hours after patch removal.

o The severity of the reactions is scored, and the average scores are used to determine the
irritation potential. The classification "Causes skin irritation” indicates that the substance
met the criteria for this endpoint.

Methodology 3: Aquatic Toxicity - OECD 203 (Fish, Acute Toxicity Test)

» Objective: To determine the acute lethal toxicity of a substance to fish in freshwater.

 Principle: Fish (e.g., Zebrafish or Rainbow Trout) are exposed to the test substance added to
water at various concentrations for a 96-hour period.

e Procedure:

o

Test solutions of at least five concentrations are prepared.

o Groups of fish are randomly assigned to the different concentrations and a control group
(no substance).

o Mortality and other observable effects are recorded at 24, 48, 72, and 96 hours.

o The concentration that is lethal to 50% of the test fish (LCso) is calculated at the end of the
96-hour period. The classification "Very toxic to aquatic life" is based on results from such
tests.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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